Cas no 2060027-46-3 (1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester
• CAS No: 2060027-46-3
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD30499027
• CID: 5193135
• PubChem ID: 125452909
• Update Time: 2025-06-23

1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester

• MDL： MFCD30499027
• Inchi： 1S/C15H15N3O3/c1-3-21-14(19)8-13-10(2)17-18(15(13)20)12-6-4-11(9-16)5-7-12/h4-7,17H,3,8H2,1-2H3
• InChI Key： MMUUIQMJSHRZBY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#N)C=C2)C(=O)C(CC(OCC)=O)=C(C)N1

Additional information on 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester

Research Brief on 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester (CAS: 2060027-46-3)

The compound 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester (CAS: 2060027-46-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique pyrazole-acetic acid scaffold, combined with the 4-cyanophenyl moiety, suggests promising interactions with biological targets, making it a subject of intense study.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The ethyl ester group in the molecule enhances its bioavailability, making it a viable candidate for further pharmacokinetic studies. Researchers have also explored its potential as a scaffold for designing selective kinase inhibitors, particularly targeting aberrant signaling pathways in cancer.

In addition to its pharmacological potential, the synthetic routes for 2060027-46-3 have been optimized to improve yield and purity. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, reducing the need for hazardous reagents and improving scalability. This advancement is critical for industrial applications, where cost-effective and sustainable production methods are paramount. The compound's stability under physiological conditions has also been confirmed through in vitro studies, further supporting its candidacy for preclinical development.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials, particularly for inflammatory diseases and oncology indications. The next phase of research will likely focus on structure-activity relationship (SAR) studies to optimize its efficacy and safety profile.

In conclusion, 1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester represents a versatile and promising compound in medicinal chemistry. Its dual potential as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthetic methodologies, positions it as a compelling candidate for further investigation. Future studies should prioritize in vivo validation and toxicological assessments to pave the way for clinical applications.